Cas no 90437-51-7 (4-amino-6-methyl-3-Pyridinecarboxylic acid ethyl ester)

• Product Name: 4-amino-6-methyl-3-Pyridinecarboxylic acid ethyl ester
• CAS No: 90437-51-7
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 1083686
• PubChem ID: 14656028
• Update Time: 2025-06-09

4-amino-6-methyl-3-Pyridinecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-amino-6-methyl-3-Pyridinecarboxylic acid ethyl ester
• Ethyl 4-amino-6-methylnicotinate
• 90437-51-7
• ETHYL 4-AMINO-6-METHYLPYRIDINE-3-CARBOXYLATE
• DB-351536

• Inchi： 1S/C9H12N2O2/c1-3-13-9(12)7-5-11-6(2)4-8(7)10/h4-5H,3H2,1-2H3,(H2,10,11)
• InChI Key： JEYFJQSEVNKQRP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C(C)C=C1N)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2Ų

Additional information on 4-amino-6-methyl-3-Pyridinecarboxylic acid ethyl ester

4-Amino-6-methyl-3-Pyridinecarboxylic Acid Ethyl Ester (CAS No. 90437-51-7): A Comprehensive Overview of Its Properties and Applications

The compound 4-amino-6-methyl-3-pyridinecarboxylic acid ethyl ester (CAS No. 90437-51-7) is a pyridine derivative with significant relevance in pharmaceutical and chemical research. This esterified form of pyridinecarboxylic acid is characterized by its amino and methyl functional groups, which contribute to its unique chemical properties. Researchers and industry professionals often search for "synthesis of 4-amino-6-methyl-3-pyridinecarboxylic acid ethyl ester" or "applications of pyridine derivatives in drug discovery," highlighting its importance in modern chemistry.

One of the key features of 4-amino-6-methyl-3-pyridinecarboxylic acid ethyl ester is its role as an intermediate in the synthesis of more complex molecules. Its structure allows for further functionalization, making it a versatile building block in organic chemistry. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact. Questions like "how to improve the yield of 4-amino-6-methyl-3-pyridinecarboxylic acid ethyl ester" are frequently explored in academic forums and research papers.

In the pharmaceutical industry, pyridine-based compounds are widely studied for their potential therapeutic effects. The presence of the amino group in 4-amino-6-methyl-3-pyridinecarboxylic acid ethyl ester suggests possible interactions with biological targets, making it a candidate for drug development. Searches for "biological activity of pyridine derivatives" or "4-amino-6-methyl-3-pyridinecarboxylic acid ethyl ester in medicinal chemistry" reflect this growing interest.

From a technical standpoint, the physical and chemical properties of CAS No. 90437-51-7 are critical for its handling and application. Its solubility, melting point, and stability under various conditions are often discussed in research contexts. For instance, queries like "solubility of 4-amino-6-methyl-3-pyridinecarboxylic acid ethyl ester in organic solvents" are common among chemists working on formulation development.

The compound's relevance extends to material science, where pyridine derivatives are used in the design of advanced materials. Its potential applications in catalysis or coordination chemistry are areas of active investigation. Researchers looking for "pyridine ligands in metal-organic frameworks" might find 4-amino-6-methyl-3-pyridinecarboxylic acid ethyl ester a valuable starting point.

In conclusion, 4-amino-6-methyl-3-pyridinecarboxylic acid ethyl ester (CAS No. 90437-51-7) is a multifaceted compound with broad applications in pharmaceuticals, organic synthesis, and material science. Its unique structure and functional groups make it a subject of ongoing research, as evidenced by frequent searches for "pyridine derivative synthesis" and "bioactive pyridine compounds." As scientific advancements continue, this compound is likely to play an even more prominent role in innovative chemical solutions.